Cas no 1803806-64-5 (Methyl 2-cyano-3-methyl-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-methyl-4-nitrobenzoate
• CAS No: 1803806-64-5
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4949659
• Update Time: 2025-10-16

Methyl 2-cyano-3-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methyl-4-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-8(5-11)7(10(13)16-2)3-4-9(6)12(14)15/h3-4H,1-2H3
• InChI Key： SUUHBYLEUJJWJA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C)=C1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-3-methyl-4-nitrobenzoate

Methyl 2-cyano-3-methyl-4-nitrobenzoate (CAS No. 1803806-64-5): A Comprehensive Overview

Methyl 2-cyano-3-methyl-4-nitrobenzoate (CAS No. 1803806-64-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and advanced materials. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides valuable insights into its potential contributions to modern science.

The molecular structure of Methyl 2-cyano-3-methyl-4-nitrobenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a methyl group at the 3-position, and a nitro group at the 4-position. This specific arrangement of functional groups endows the compound with distinct reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its utility in forming various heterocyclic compounds, while the nitro group contributes to its ability to participate in redox reactions and serve as a precursor for other functionalized molecules.

In recent years, significant advancements have been made in understanding the pharmacological properties of derivatives related to Methyl 2-cyano-3-methyl-4-nitrobenzoate. Research has demonstrated that modifications in its structure can lead to compounds with enhanced biological activity. For instance, studies have explored its potential as a precursor in the synthesis of antimicrobial agents and anti-inflammatory drugs. The nitro group, in particular, has been investigated for its role in modulating enzyme activity and interactions with biological targets, offering promising avenues for drug development.

The synthesis of Methyl 2-cyano-3-methyl-4-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the nitration of methyl benzoate followed by cyanation and methylation at specific positions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring high-quality intermediates for further applications.

One of the most compelling aspects of Methyl 2-cyano-3-methyl-4-nitrobenzoate is its role in material science. Researchers have utilized this compound as a building block for developing advanced polymers and coatings with unique properties. The cyano group's ability to form strong covalent bonds makes it an excellent candidate for creating durable and high-performance materials. Additionally, the nitro group's electron-withdrawing nature contributes to the thermal stability and mechanical strength of these materials, opening up possibilities for applications in aerospace, automotive industries, and electronics.

The growing interest in green chemistry has also influenced the research on Methyl 2-cyano-3-methyl-4-nitrobenzoate. Efforts are being made to develop more environmentally friendly synthetic routes that reduce waste and energy consumption. For example, solvent-free reactions and microwave-assisted synthesis have been explored as alternative methods to traditional approaches. These innovations align with global efforts to promote sustainable practices in chemical manufacturing and research.

Future directions in the study of Methyl 2-cyano-3-methyl-4-nitrobenzoate include exploring its potential in nanotechnology and biomedicine. The compound's ability to form stable complexes with metal ions makes it a promising candidate for drug delivery systems. Additionally, its structural features could be exploited to develop novel sensors for detecting environmental pollutants or biological markers. As research continues to uncover new applications, the significance of this compound is expected to grow further.

In conclusion, Methyl 2-cyano-3-methyl-4-nitrobenzoate (CAS No. 1803806-64-5) is a multifaceted compound with diverse applications across chemical synthesis, pharmaceuticals, and material science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in their respective fields. As advancements in synthetic chemistry and green technologies continue to evolve, the potential uses of this compound are likely to expand even further.